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Despite its identification as a natural product, the flavonoid known as Uralenin remains largely

uncharacterized in scientific literature. While basic chemical information is available, a

comprehensive understanding of its biological activities, mechanisms of action, and potential

therapeutic applications is currently absent from public research databases.

Uralenin, scientifically identified by its CAS number 139163-17-0, possesses the molecular

formula C20H20O6 and a molecular weight of 356.372 g/mol .[1] It is recognized as a

flavanone, a class of flavonoids, and is chemically named 5,7,3',4'-Tetrahydroxy-5'-

isoprenylflavanone.[2][3] The compound is listed as a phytochemical found in Glycyrrhiza

uralensis, commonly known as Chinese licorice, a plant extensively used in traditional

medicine.[4][5]

However, beyond these fundamental chemical identifiers, the scientific record on Uralenin is

remarkably sparse. Extensive literature reviews and database searches fail to yield any

significant studies detailing its pharmacological properties. As a result, there is no quantitative

data on its biological effects, no published experimental protocols for its study, and no

elucidated signaling pathways with which it might interact.

The absence of such information precludes the development of an in-depth technical guide as

requested. The core requirements for data on experimental methodologies, quantitative

biological effects, and mechanistic pathways cannot be met due to the lack of primary research

on this specific compound.
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While the broader class of flavonoids and various compounds from Glycyrrhiza uralensis have

been the subject of extensive research, revealing a wide range of biological activities, this body

of knowledge cannot be directly extrapolated to Uralenin without specific experimental

validation.[6][7]

Researchers, scientists, and drug development professionals should be aware that "Uralenin"

represents a significant gap in the current understanding of natural product chemistry and

pharmacology. Its presence in a well-known medicinal plant suggests a potential for biological

activity, but this remains purely speculative without dedicated scientific investigation.

In summary, the following is the extent of the currently available information on Uralenin:

Property Value

Chemical Name 5,7,3',4'-Tetrahydroxy-5'-isoprenylflavanone

CAS Number 139163-17-0

Molecular Formula C20H20O6

Molecular Weight 356.372 g/mol

Known Source Glycyrrhiza uralensis (Chinese Licorice)

Due to the lack of available data, no diagrams of signaling pathways, experimental workflows,

or logical relationships involving Uralenin can be generated at this time. Further primary

research is required to elucidate the biological role and potential applications of this obscure

flavonoid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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